Cas no 76241-80-0 (3-bromobenzene-1,2-dicarbonitrile)

3-Bromobenzene-1,2-dicarbonitrile is a brominated aromatic compound featuring two cyano groups at the 1,2-positions, making it a versatile intermediate in organic synthesis. Its electron-withdrawing substituents enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The bromine atom provides a handle for further functionalization via metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. The compound’s high purity and stability under standard conditions ensure reliable performance in pharmaceutical and agrochemical research. Its structural features also make it valuable in the development of heterocyclic compounds, dyes, and advanced materials. Suitable for controlled reactions, it offers precise selectivity in complex synthetic pathways.

3-bromobenzene-1,2-dicarbonitrile structure

76241-80-0 structure

Product name:3-bromobenzene-1,2-dicarbonitrile

CAS No:76241-80-0

MF:C₈H₃N₂Br

MW:207.027

CID:3166647

PubChem ID:12577625

3-bromobenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-bromobenzene-1,2-dicarbonitrile
- bromophthalonitrile
- 3-Bromophthalonitrile
- SCHEMBL769669
- Z1269222610
- BDA24180
- EN300-189516
- AKOS022178794
- 76241-80-0
- VYNRAZJFOMVDKS-UHFFFAOYSA-N
- MDL： MFCD19689407
- Inchi： InChI=1S/C8H3BrN2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H
- InChI Key： VYNRAZJFOMVDKS-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C#N)C(=C1)Br)C#N

Computed Properties

Exact Mass: 205.94796Da
Monoisotopic Mass: 205.94796Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6Å²
XLogP3: 2.1

3-bromobenzene-1,2-dicarbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-189516-1.0g	3-bromobenzene-1,2-dicarbonitrile	76241-80-0	95%	1.0g	$785.0	2023-07-06
Chemenu	CM367869-100mg	3-Bromophthalonitrile	76241-80-0	95%+	100mg	$275	2022-06-10
Aaron	AR019GMJ-50mg	3-Bromophthalonitrile	76241-80-0	95%	50mg	$276.00	2025-02-28
Aaron	AR019GMJ-250mg	3-Bromophthalonitrile	76241-80-0	95%	250mg	$560.00	2025-02-28
Enamine	EN300-189516-10g	3-bromobenzene-1,2-dicarbonitrile	76241-80-0	95%	10g	$3376.0	2023-09-18
1PlusChem	1P019GE7-250mg	3-Bromophthalonitrile	76241-80-0	95%	250mg	$468.00	2025-03-03
1PlusChem	1P019GE7-100mg	3-Bromophthalonitrile	76241-80-0	95%	100mg	$338.00	2025-03-03
A2B Chem LLC	AV19967-1g	3-Bromophthalonitrile	76241-80-0	95%	1g	$862.00	2024-04-19
A2B Chem LLC	AV19967-50mg	3-Bromophthalonitrile	76241-80-0	95%	50mg	$227.00	2024-04-19
Aaron	AR019GMJ-500mg	3-Bromophthalonitrile	76241-80-0	95%	500mg	$868.00	2025-02-28